Cas no 14860-83-4 (1-Bromo-4-butoxybutane)

• Product Name: 1-Bromo-4-butoxybutane
• CAS No: 14860-83-4
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 2778475
• PubChem ID: 13587422
• Update Time: 2025-08-03

1-Bromo-4-butoxybutane Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8627200
• EN300-676183
• 1-BROMO-4-BUTOXYBUTANE
• 14860-83-4
• DTXSID70544466
• 1-Bromo-4-butoxybutane

• Inchi： 1S/C8H17BrO/c1-2-3-7-10-8-5-4-6-9/h2-8H2,1H3
• InChI Key： UQLBKWNQWLBGOX-UHFFFAOYSA-N
• SMILES： BrCCCCOCCCC

Computed Properties

• Exact Mass: 208.04628g/mol
• Monoisotopic Mass: 208.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-Bromo-4-butoxybutane

Comprehensive Guide to 1-Bromo-4-butoxybutane (CAS No. 14860-83-4): Properties, Applications, and Industry Insights

1-Bromo-4-butoxybutane (CAS No. 14860-83-4), also known as 4-Bromobutyl butyl ether, is a versatile organic compound with significant applications in pharmaceuticals, agrochemicals, and specialty chemicals. Its molecular formula, C₈H₁₇BrO, highlights its unique structure, combining a bromoalkyl group with an ether linkage. This combination grants it exceptional reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1-Bromo-4-butoxybutane has surged due to its role in green chemistry initiatives. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods, and this compound’s efficiency in coupling reactions aligns with these goals. Searches for "eco-friendly bromoalkane derivatives" and "high-purity ether-based intermediates" reflect this trend, underscoring its relevance in modern chemical workflows.

The physical properties of CAS No. 14860-83-4 include a clear to pale-yellow liquid appearance, a moderate boiling point, and solubility in common organic solvents like ethanol and dichloromethane. These traits make it ideal for use in controlled reactions, where precision and purity are critical. Laboratories prioritizing "low-impurity chemical intermediates" often favor this compound for its consistency and reliability.

One of the most discussed applications of 1-Bromo-4-butoxybutane is in pharmaceutical synthesis. It serves as a key building block for active pharmaceutical ingredients (APIs), particularly in the development of antiviral and anti-inflammatory drugs. Queries such as "bromoether compounds in drug discovery" and "CAS 14860-83-4 in API synthesis" dominate academic and industrial research databases, highlighting its importance.

Beyond pharmaceuticals, 1-Bromo-4-butoxybutane is employed in agrochemical formulations. Its ability to act as a alkylating agent facilitates the creation of herbicides and pesticides with enhanced efficacy. With the growing emphasis on "crop protection chemicals" and "sustainable agrochemical intermediates," this compound is gaining traction in agricultural research circles.

From a safety perspective, 1-Bromo-4-butoxybutane requires standard handling protocols for brominated compounds, including the use of personal protective equipment (PPE) and adequate ventilation. While not classified as hazardous under normal conditions, proper storage away from strong oxidizers is recommended. Searches for "safe handling of bromoalkanes" and "storage guidelines for ether derivatives" are common among end-users.

The future outlook for CAS No. 14860-83-4 remains promising, driven by innovations in catalytic processes and bioconjugation techniques. As industries explore "cost-effective bromination methods" and "scalable ether synthesis," this compound is poised to play a pivotal role. Its adaptability to continuous flow chemistry further enhances its appeal for large-scale production.

In summary, 1-Bromo-4-butoxybutane (CAS No. 14860-83-4) is a multifaceted chemical intermediate with expanding applications across high-growth sectors. Its alignment with sustainability trends and precision chemistry ensures its continued relevance in both research and industrial settings. For those seeking "reliable bromoether suppliers" or "technical data on 14860-83-4," this compound offers a compelling solution.